Cas no 1408190-97-5 (4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1408190-97-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6147642
• PubChem ID: 63938062
• Update Time: 2025-10-24

4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid
• F1911-4308
• 1408190-97-5
• AKOS013253181
• EN300-1454144

• Inchi： 1S/C15H21NO2/c1-15(2,3)11-6-4-10(5-7-11)12-8-16-9-13(12)14(17)18/h4-7,12-13,16H,8-9H2,1-3H3,(H,17,18)
• InChI Key： AZPUDOGXSXHPQA-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1408190-97-5)

4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 1408190-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a 4-tert-butylphenyl substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid combines the versatility of the pyrrolidine ring with the lipophilic nature of the phenyl group, enhanced by the bulky tert-butyl substituent. This combination not only influences the compound's solubility and metabolic stability but also modulates its interactions with biological targets. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced pharmacokinetic profiles and improved binding affinities. The 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid scaffold has emerged as a promising candidate for further derivatization, owing to its ability to engage with multiple binding pockets on protein targets. This flexibility has been exploited in the design of molecules targeting neurological disorders, cancer, and inflammatory diseases, where precise modulation of receptor interactions is essential.

One of the most compelling aspects of 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid is its potential as a building block for structure-based drug design. Computational modeling studies have demonstrated that this compound can effectively occupy binding sites on enzymes such as kinases and phosphodiesterases, which are key players in various disease mechanisms. The bulky tert-butyl group acts as a steric anchor, ensuring favorable binding orientation, while the pyrrolidine ring provides hydrogen bonding capabilities with polar residues in the target protein.

The synthesis of 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations, typically starting from commercially available precursors such as 4-tert-butylaniline and appropriately substituted pyrroles. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for transitioning promising candidates into clinical development pipelines.

Recent preclinical studies have highlighted the therapeutic potential of derivatives based on the 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid core. For instance, researchers have explored its efficacy in inhibiting aberrant signaling pathways associated with certain cancers. The tert-butyl substituent has been shown to enhance binding stability by reducing conformational flexibility, while the carboxylic acid moiety allows for further functionalization via amide or ester linkages to improve pharmacokinetic properties.

The compound's interaction with biological targets has been further elucidated through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have guided the optimization of analogs with improved potency and selectivity. For example, modifications at the pyrrole ring have revealed new ways to fine-tune receptor interactions without compromising overall bioactivity.

The pharmaceutical industry has taken notice of 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid due to its versatility as a drug discovery tool. Several biotech companies have incorporated this scaffold into their internal libraries, leveraging its unique structural features for hit identification and lead optimization campaigns. The growing interest underscores its potential as a future therapeutic agent or intermediate in complex synthetic schemes.

Looking ahead, future research on 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid may focus on exploring its role in drug repurposing initiatives. By re-evaluating existing data from related compounds, scientists may uncover new therapeutic applications that were not initially considered during earlier stages of development. Additionally, advances in biocatalysis could enable greener and more sustainable synthetic routes to this valuable compound.

In conclusion,4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1408190-97-5) represents a significant asset in modern drug discovery efforts. Its unique structural attributes make it an attractive scaffold for designing novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications and synthetic methodologies for this compound,its importance is expected to grow within both academic and industrial settings.